Cas no 41589-41-7 (diethyl 2-cyclobutylidenemalonate)

• Product Name: diethyl 2-cyclobutylidenemalonate
• CAS No: 41589-41-7
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD22575251
• CID: 4649692
• PubChem ID: 15724668
• Update Time: 2025-05-19

diethyl 2-cyclobutylidenemalonate Chemical and Physical Properties

Names and Identifiers

• W13432
• 41589-41-7
• SY125896
• AKOS030233084
• diethyl 2-cyclobutylidenemalonate
• diethyl2-cyclobutylidenemalonate
• SPHQMIKQDGNIAL-UHFFFAOYSA-N
• CS-0036884
• diethyl cyclobutylidenemalonate
• AS-61515
• SCHEMBL450892
• diethyl 2-cyclobutylidenepropanedioate
• 1,3-diethyl 2-cyclobutylidenepropanedioate
• MFCD22575251

• MDL： MFCD22575251
• Inchi： 1S/C11H16O4/c1-3-14-10(12)9(8-6-5-7-8)11(13)15-4-2/h3-7H2,1-2H3
• InChI Key： SPHQMIKQDGNIAL-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C1/CCC/1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Additional information on diethyl 2-cyclobutylidenemalonate

Introduction to Diethyl 2-cyclobutylidenemalonate (CAS No. 41589-41-7)

Diethyl 2-cyclobutylidenemalonate, identified by its Chemical Abstracts Service (CAS) number 41589-41-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This ester derivative features a cyclobutylidene moiety, which imparts unique structural and electronic properties, making it a valuable intermediate in the development of novel molecules. The compound's molecular structure, characterized by a rigid cyclobutane ring conjugated with a malonate ester group, has garnered interest due to its potential applications in medicinal chemistry and material science.

The synthesis of Diethyl 2-cyclobutylidenemalonate typically involves the condensation of cyclobutanone with diethyl malonate under controlled conditions. This reaction is facilitated by appropriate catalysts and solvents, ensuring high yield and purity. The resulting product is a versatile building block that can undergo further functionalization to create more complex structures. Its stability under various reaction conditions makes it an attractive choice for synthetic chemists seeking to explore new chemical pathways.

In recent years, Diethyl 2-cyclobutylidenemalonate has been explored for its potential in drug discovery. The cyclobutylidene group, known for its ability to influence electronic properties and metabolic stability, has been incorporated into various pharmacophores. Studies have demonstrated its utility in designing molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in inflammatory responses, offering a new avenue for therapeutic intervention.

One of the most compelling aspects of Diethyl 2-cyclobutylidenemalonate is its role in the development of photoactive materials. The conjugated system of the cyclobutylidene moiety allows for efficient absorption and emission of light, making it suitable for applications in organic electronics and photodynamic therapy. Researchers have leveraged this property to design novel dyes and sensors that exhibit high sensitivity and selectivity towards biological targets. These advancements highlight the compound's versatility beyond traditional pharmaceutical applications.

The malonate ester group in Diethyl 2-cyclobutylidenemalonate also contributes to its reactivity, enabling diverse chemical transformations such as hydrolysis, transesterification, and reduction. These reactions are crucial for modifying the compound's structure and tailoring its properties for specific applications. For example, hydrolysis of the ester group yields a diol derivative, which can be further functionalized to create polymers or other complex molecules. This adaptability underscores the compound's importance as a synthetic intermediate.

Recent advancements in computational chemistry have further enhanced the understanding of Diethyl 2-cyclobutylidenemalonate's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing more effective drugs with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and predict the behavior of derivatives with greater accuracy.

The industrial significance of Diethyl 2-cyclobutylidenemalonate cannot be overstated. Its synthesis and application in various fields demonstrate its broad utility and potential impact on science and technology. As research continues to uncover new uses for this compound, its importance is likely to grow further. The development of innovative synthetic methodologies will continue to expand its applications, ensuring that Diethyl 2-cyclobutylidenemalonate remains at the forefront of chemical research.

In conclusion, Diethyl 2-cyclobutylidenemalonate (CAS No. 41589-41-7) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel molecules with tailored properties. As our understanding of its potential evolves, so too will its applications across multiple disciplines. The continued exploration of this compound promises to yield exciting advancements in science and technology.